BENGHE Foundational & Exploratory

Check Availability & Pricing

A Toxicological Assessment Based on Structural
Analogy and Read-Across Principles

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

4-{(2-
Compound Name:
Methoxyphenyl)methoxy|piperidine

Cat. No.: B13276823

Get Quote

\ J

This document provides a comprehensive toxicological and hazard assessment for 4-[(2-
Methoxyphenyl)methoxy]piperidine. As this compound is primarily a research chemical,
publicly available, peer-reviewed toxicological data is scarce. Therefore, this guide employs a
scientifically rigorous read-across approach, leveraging data from structurally similar compounds
to infer the likely hazard profile. This methodology is a cornerstone of modern chemical safety
assessment, enabling proactive risk management in research and development settings.

Compound Identification and Physicochemical
Properties

4-[(2-Methoxyphenyl)methoxy]piperidine is a piperidine derivative with potential applications
as an intermediate in pharmaceutical synthesis.[1] Its structure consists of a central piperidine
ring linked via an ether-methylene bridge to a methoxy-substituted benzene ring. The
hydrochloride salt is a common form for handling and storage.[2]
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Property Data Source
4-[(2-

Chemical Name Methoxyphenyl)methoxy]piperi
dine

81151-57-7 (for hydrochloride

CAS Number salt) [2]
Molecular Formula C13H1oNO:2 (free base)

Molecular Weight 221.30 g/mol (free base)

Synonyms N/A

graph "Chemical Structure" {
layout=neato;

node [shape=none, margin=0];
edge [style=solid];

// Define the structure using nodes and edges

Cl [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

N1 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"];
01 [label="0", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"];
C6 [label="CH:2", fontcolor="#202124"];

C7 [label="C"];

C8 [label="C"];

C9 [label="C"];

Clo [label="C"];

Cl1l [label="C"];

C12 [label="C"];

02 [label="0", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"];
C13 [label="CHs3", fontcolor="#202124"];

H1 [label="H", pos="0.5,1.2!", style=invis];
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// Piperidine Ring

Cl -- C2;
C2 -- NI1;
Nl -- C3;
C3 -- (C4;
C4 -- C5;
c5 -- (C1;

N1 -- Hl [style=invis];
// Ether linkage

C4 -- 01;

01 -- Co;

// Phenyl Ring

c6 -- C7;
C7 -- (8;
c8 -- (C9;
C9 -- Clo;
Clo -- C11;
C1l1 -- C12;
C12 -- C7;

// Methoxy group

C8 -- 02;
02 -- C13;
}

Caption: Chemical structure of 4-[(2-Methoxyphenyl)methoxy]piperidine.

The Principle of Toxicological Read-Across

In the absence of direct experimental data for a target chemical, the read-across approach
allows for the prediction of its toxicological properties by using data from one or more structurally
similar chemicals (analogs). The fundamental premise is that similar chemical structures will
have similar physicochemical properties, leading to comparable absorption, distribution,
metabolism, excretion (ADME), and toxicological profiles.
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For this assessment, we will utilize data from two key analogs:

e Primary Structural Analog:4-(2-Methoxyphenyl)piperidine (CAS 58333-75-8). This compound
is the most relevant analog, differing only by the absence of the -O-CHz- (ether-methylene)
linker.[3][4]

o Parent Heterocycle:Piperidine (CAS 110-89-4). As the core heterocyclic scaffold, its known
hazards provide a baseline for the potential reactivity and toxicity of its derivatives.[5][6]

Analog Compounds

Piperidine
[ (Parent Heterocycle) ] Target Compound
[Extensive Data Available]
Data Read-Across A (4-[(2-Methoxyphenyl)methoxy]piperidine
] »L(Inference of Hazardy’ '{ (Data Gap) J
e

\

(Primary Analog)

4-(2-Methoxyphenyl)piperidin
[GHS Data Available]

Click to download full resolution via product page

Caption: Logical workflow for the read-across toxicological assessment.

Inferred Hazard Identification and Classification

Based on the GHS classifications of the primary analog, 4-(2-Methoxyphenyl)piperidine, we can
reliably infer the hazard profile of the target compound.

Acute Toxicity

No acute toxicity information is available for 4-(2-Methoxyphenyl)piperidine.[3] The parent
compound, piperidine, has moderate acute oral toxicity.[7]

 Inferred Assessment: Until data becomes available, 4-[(2-
Methoxyphenyl)methoxy]piperidine should be handled with care and treated as potentially
harmful if swallowed, inhaled, or in contact with skin.
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Skin Corrosion [ Irritation

The primary analog is consistently classified as causing skin irritation (GHS Skin Irrit. 2).[3][4][8]
[9] The parent heterocycle, piperidine, is known to be corrosive and causes severe skin burns.[6]

[7]

« Inferred Classification:Warning: Causes skin irritation (Category 2). The presence of the
piperidine ring and the overall chemical structure strongly support this classification.

Serious Eye Damage / Irritation

The primary analog is classified as causing serious eye irritation (GHS Eye Irrit. 2/2A).[3][4][8][9]
Piperidine can cause severe eye damage, including blindness.[5][10]

 Inferred Classification:Warning: Causes serious eye irritation (Category 2). Direct contact with
the eyes is likely to cause significant irritation and potential damage.

Respiratory System Effects

The primary analog is classified for specific target organ toxicity (single exposure), causing
respiratory irritation (GHS STOT SE 3).[3][4][8][9] Inhalation of piperidine is also toxic and
destructive to the upper respiratory tract.[11]

« Inferred Classification:Warning: May cause respiratory irritation (Category 3). Inhalation of
dust or aerosols should be strictly avoided.

Data Gaps: Sensitization, Mutagenicity, and
Carcinogenicity

There is no available data for the primary analog or the target compound regarding skin
sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3][9] While some
data exists for piperidine, the predictive value for these complex endpoints is lower. These areas
represent significant data gaps.

Summary of Inferred GHS Classification
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Primary Analog Inferred Classification for
Hazard Class o
Classification Target Compound
Skin Irritation Category 2 (H315)[4][8] Category 2 (H315)
Eye Irritation Category 2 (H319)[4][8] Category 2 (H319)
Category 3 (H335 - Category 3 (H335 -
STOT Single Exposure g V3l g y3(
Respiratory)[4][8] Respiratory)
Acute Toxicity No data available[3] Handle as potentially harmful

Risk Management and Safe Handling Protocols

The following protocols are based on the inferred hazards and are designed to create a self-

validating system of safety for laboratory professionals.

Engineering Controls

Primary Containment: All weighing and handling of the solid material must be conducted
within a certified chemical fume hood to prevent inhalation of dust.[8]

Ventilation: Ensure adequate general laboratory ventilation to control fugitive emissions.[3]

Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles conforming to European Standard EN 166 or US
OSHA 29 CFR 1910.133 are mandatory.[3][8]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Glove integrity
must be checked before use and gloves should be changed immediately upon contamination.

[31[8]
Skin and Body Protection: A long-sleeved lab coat is required. Ensure no skin is exposed.[3]

Respiratory Protection: If engineering controls are insufficient or during emergency situations,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Storage and Incompatibility
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][9] The
storage area should be locked and accessible only to authorized personnel.[8][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
reducing agents.[9]

Experimental Workflow: Protocol for In-Vitro
Irritation Assessment

To bridge the existing data gap, a definitive classification of skin irritation potential can be
achieved using a validated in-vitro method, avoiding the use of animal testing. The
Reconstructed human Epidermis (RhE) test is an established protocol for this purpose.

Methodology: Reconstructed human Epidermis (RhE) Test (Following OECD TG 439)

o Preparation: A stock solution of 4-[(2-Methoxyphenyl)methoxy]piperidine is prepared in a
suitable solvent (e.g., DMSO, water) that does not affect tissue viability.

o Tissue Culture: Commercially available RhE tissue models (e.g., EpiDerm™, SkinEthic™
RHE) are cultured to the appropriate stage according to the manufacturer's instructions.

» Topical Application: A precise volume of the test chemical solution is applied topically to the
surface of the RhE tissue. Negative (solvent) and positive (e.g., 5% Sodium Dodecyl Sulfate)
controls are run in parallel.

¢ Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).
o Washing: After exposure, the test chemical is thoroughly washed from the tissue surface.

o Post-Incubation: The tissues are transferred to fresh medium and incubated for a post-
exposure period (e.g., 42 hours) to allow for the development of cytotoxic effects.

 Viability Assessment: Tissue viability is determined using a quantitative assay, typically the
MTT assay, which measures mitochondrial dehydrogenase activity. The absorbance is read
using a spectrophotometer.
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o Data Interpretation: The viability of the chemical-treated tissues is expressed as a percentage
relative to the negative control.

o Viability < 50%: The chemical is classified as an Irritant (Category 2).
o Viability > 50%: The chemical is classified as Non-Irritant.
Caption: Workflow for in-vitro skin irritation testing via the RhE method.

Emergency Procedures

These procedures are based on the safety data for the primary analog and represent best
practices.[3][9]

« Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing.
[9] Call a poison center or doctor if you feel unwell.[9]

» Skin Contact: If on skin, wash with plenty of soap and water.[9] If skin irritation occurs, get
medical advice/attention.[9]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[9] If eye irritation persists, get medical
advice/attention.[9]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention
if symptoms occur.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of eSS Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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